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Compound of Interest

Compound Name: SR 1824

Cat. No.: B591233

For Researchers, Scientists, and Drug Development Professionals

Introduction

SR 1824 is a potent and selective non-agonist ligand for the Peroxisome Proliferator-Activated
Receptor gamma (PPARY).[1] Unlike traditional thiazolidinedione (TZD) antidiabetic drugs such
as rosiglitazone and pioglitazone, SR 1824 does not act as a classical agonist of PPARy.
Instead, its primary mechanism of action is to block the cyclin-dependent kinase 5 (Cdk5)-
mediated phosphorylation of PPARYy at serine 273 (S273).[1][2] This phosphorylation event is
linked to the dysregulation of gene expression observed in obesity and insulin resistance.[1] By
specifically inhibiting this phosphorylation, SR 1824 offers a novel therapeutic strategy for type
2 diabetes and other metabolic disorders, potentially avoiding the side effects associated with
full PPARy agonism.[2]

Chemical Properties and Storage

SR 1824 is a crystalline solid with the molecular formula C3zH29BrN20s and a molecular weight
of 581.5 g/mol .[3]
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Property Value Source
Molecular Formula C33H29BrN20s [3]
Molecular Weight 581.5 g/mol [3]
Appearance Crystalline solid [3]
Purity >98% Apexbt
Storage Temperature -20°C [1]

- 30 mg/mL in DMSO30 mg/mL
Solubility ) ) [3]
in DMF30 mg/mL in Ethanol

Ki for PPARy 10 nM [1]

Note: For long-term storage, it is recommended to store SR 1824 as a solid at -20°C. Stock
solutions in solvents such as DMSO, DMF, or ethanol should be prepared fresh for optimal
performance. While some vendors suggest short-term storage of solutions, long-term storage is
generally not recommended.[1]

Mechanism of Action

In metabolic disease states such as obesity, increased activity of Cdk5 leads to the
phosphorylation of PPARy at S273. This post-translational modification alters the transcriptional
activity of PPARYy, contributing to insulin resistance. SR 1824 binds to PPARy and induces a
conformational change that prevents its phosphorylation by Cdk5, without activating the
receptor in the classical sense. This selective inhibition of phosphorylation restores the
expression of key genes involved in insulin sensitization, such as Adiponectin.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b591233?utm_src=pdf-body-img
https://www.benchchem.com/product/b591233?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

References

1. apexbt.com [apexbt.com]

2. Anti-Diabetic Actions of a Non-Agonist PPARYy Ligand Blocking Cdk5-Mediated
Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]

3. caymanchem.com [caymanchem.com]

To cite this document: BenchChem. [Application Notes and Protocols: SR 1824 Reagent].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591233#sr-1824-reagent-preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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